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Compound of Interest

Compound Name:
6-(3-Chlorophenyl)-6-oxohexanoic

acid

CAS No.: 898765-71-4

Cat. No.: B3023921

Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 6-(3-Chlorophenyl)-6-
oxohexanoic Acid

This guide provides a comprehensive technical overview of the essential physicochemical

properties of 6-(3-Chlorophenyl)-6-oxohexanoic acid. Tailored for researchers, scientists,

and professionals in drug development, this document moves beyond a simple data sheet. It

delves into the causality behind experimental choices and provides actionable protocols for in-

house validation, ensuring a robust understanding and application of this compound in a

research and development setting.

Introduction and Chemical Identity
6-(3-Chlorophenyl)-6-oxohexanoic acid is a keto-acid derivative featuring a chlorophenyl

group. Its chemical structure dictates its reactivity, solubility, and potential as a building block in

medicinal chemistry or materials science. Understanding its fundamental physicochemical

properties is a critical first step in any research endeavor.
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Chemical Structure:

Caption: Chemical structure of 6-(3-Chlorophenyl)-6-oxohexanoic acid.

Table 1: Compound Identification

Identifier Value Source

IUPAC Name
6-(3-chlorophenyl)-6-

oxohexanoic acid

CAS Number 1017435-97-9

Molecular Formula C12H13ClO3

Molecular Weight 240.68 g/mol

Canonical SMILES
C1=CC(=CC(=C1)C(=O)CCCC

C(=O)O)Cl

Predicted Physicochemical Properties
While experimental data for this specific molecule is not widely published, we can leverage

established computational models to predict key properties. These predictions are invaluable

for guiding experimental design, such as selecting appropriate solvent systems or analytical

methods.

Table 2: Computationally Predicted Properties
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Property Predicted Value
Significance in Drug
Development

logP 2.6 - 3.1

Indicates good lipophilicity,

suggesting potential for

membrane permeability.

pKa (acidic) ~4.5 - 5.0

The carboxylic acid group will

be ionized at physiological pH,

impacting solubility and

receptor interactions.

Topological Polar Surface Area

(TPSA)
54.37 Å²

Suggests good potential for

oral bioavailability based on

Veber's rules (TPSA ≤ 140 Å²).

Rotatable Bonds 6

Indicates a degree of

conformational flexibility, which

can be important for binding to

biological targets.

Experimental Determination of Physicochemical
Properties
The following sections outline the standard, validated protocols for determining the key

physicochemical properties of a novel compound like 6-(3-Chlorophenyl)-6-oxohexanoic
acid.

Melting Point Determination
Rationale: The melting point is a fundamental indicator of a compound's purity. A sharp melting

range typically signifies high purity, while a broad range can indicate the presence of impurities.

Experimental Protocol:

Sample Preparation: A small amount of the crystalline solid is finely ground and packed into

a capillary tube to a height of 2-3 mm.
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Instrumentation: A digital melting point apparatus (e.g., a Stuart SMP30 or similar) is used.

Measurement: The sample is heated at a slow, controlled rate (e.g., 1-2 °C/min) near the

expected melting point.

Data Recording: The temperature at which the first drop of liquid appears and the

temperature at which the entire sample is liquid are recorded as the melting range.

Melting Point Determination Workflow

Grind Crystalline Sample Pack Capillary Tube (2-3 mm) Place in Melting Point Apparatus Heat at 1-2 °C/min Record T_start (first liquid) Record T_end (all liquid) Report Melting Range (T_start - T_end)

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Solubility Assessment
Rationale: Solubility in both aqueous and organic solvents is critical for formulation

development, biological testing, and purification strategies. The presence of both a lipophilic

chlorophenyl ring and a hydrophilic carboxylic acid suggests a nuanced solubility profile.

Experimental Protocol (Thermodynamic Solubility):

Solvent Selection: A panel of relevant solvents should be chosen, including water,

phosphate-buffered saline (PBS, pH 7.4), ethanol, methanol, and dimethyl sulfoxide

(DMSO).

Sample Preparation: An excess amount of the compound is added to a known volume of

each solvent in a sealed vial.

Equilibration: The vials are agitated at a constant temperature (e.g., 25 °C) for a sufficient

time (e.g., 24-48 hours) to ensure equilibrium is reached.
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Separation: The resulting suspension is filtered (e.g., using a 0.45 µm syringe filter) or

centrifuged to separate the undissolved solid.

Quantification: The concentration of the dissolved compound in the clear supernatant is

determined using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection, against a standard curve.

pKa Determination
Rationale: The pKa value defines the pH at which the carboxylic acid group is 50% ionized.

This is a critical parameter influencing a molecule's absorption, distribution, metabolism, and

excretion (ADME) profile.

Experimental Protocol (Potentiometric Titration):

Sample Preparation: A known amount of the compound is dissolved in a suitable solvent,

typically a mixture of water and a co-solvent like methanol or ethanol to ensure initial

solubility.

Titration: A standardized solution of a strong base (e.g., 0.1 M NaOH) is incrementally added

to the sample solution.

pH Monitoring: The pH of the solution is monitored continuously using a calibrated pH

electrode after each addition of the titrant.

Data Analysis: The equivalence point (the point of inflection) is determined from the titration

curve (pH vs. volume of titrant). The pKa is the pH at which half of the volume to the

equivalence point has been added.
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pKa Determination by Potentiometric Titration

Dissolve Compound in Water/Co-solvent

Calibrate pH Electrode

Incrementally Add Standardized NaOH

Record pH after Each Addition

Plot pH vs. Volume of NaOH

Determine Equivalence Point (Inflection)

Calculate pKa (pH at 1/2 Equivalence Volume)

Click to download full resolution via product page

Caption: Workflow for pKa Determination.

Structural Confirmation and Purity Analysis
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Beyond physicochemical properties, confirming the chemical structure and assessing the purity

of any new batch of material is paramount.

Table 3: Analytical Methods for Structural Elucidation and Purity

Technique Information Provided

¹H NMR

Confirms the proton environment, including the

number of protons, their chemical shifts, and

splitting patterns, which validates the carbon

skeleton.

¹³C NMR

Determines the number and types of carbon

atoms in the molecule, including the carbonyl

and aromatic carbons.

Mass Spectrometry (MS)

Provides the accurate mass of the molecule,

confirming the molecular formula.

Fragmentation patterns can offer additional

structural insights.

Infrared (IR) Spectroscopy

Identifies key functional groups, such as the

C=O stretch of the ketone and carboxylic acid,

and the O-H stretch of the carboxylic acid.

High-Performance Liquid Chromatography

(HPLC)

Serves as the primary method for determining

the purity of the compound by separating it from

any impurities or starting materials.

Conclusion
The physicochemical properties of 6-(3-Chlorophenyl)-6-oxohexanoic acid, characterized by

its dual lipophilic and hydrophilic nature, suggest it is a compound with interesting potential for

further research. While comprehensive experimental data is not yet widely available in the

public domain, the predictive data and established experimental protocols outlined in this guide

provide a robust framework for its evaluation. Adherence to these methodologies will ensure

the generation of high-quality, reliable data, which is the cornerstone of successful scientific

and drug development programs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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